![molecular formula C20H19N3O3S B213526 Methyl 4-(4-ethylphenyl)-5-methyl-2-[(2-pyrazinylcarbonyl)amino]-3-thiophenecarboxylate](/img/structure/B213526.png)
Methyl 4-(4-ethylphenyl)-5-methyl-2-[(2-pyrazinylcarbonyl)amino]-3-thiophenecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-(4-ethylphenyl)-5-methyl-2-[(2-pyrazinylcarbonyl)amino]-3-thiophenecarboxylate is a chemical compound that has shown great potential in scientific research applications.
Mechanism of Action
The mechanism of action of Methyl 4-(4-ethylphenyl)-5-methyl-2-[(2-pyrazinylcarbonyl)amino]-3-thiophenecarboxylate is not fully understood. However, it is believed to work by inhibiting the activity of an enzyme called histone deacetylase (HDAC). HDAC is involved in the regulation of gene expression, and inhibition of this enzyme can lead to changes in gene expression that can result in the death of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce changes in the expression of genes involved in cell cycle regulation, apoptosis, and angiogenesis. Additionally, it has been shown to inhibit the migration and invasion of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using Methyl 4-(4-ethylphenyl)-5-methyl-2-[(2-pyrazinylcarbonyl)amino]-3-thiophenecarboxylate in lab experiments is its specificity for HDAC inhibition. This can help researchers to better understand the role of HDAC in cancer development and progression. However, one limitation is that this compound has not been extensively studied in humans, so its safety and efficacy in a clinical setting are not yet known.
Future Directions
There are several future directions for research involving Methyl 4-(4-ethylphenyl)-5-methyl-2-[(2-pyrazinylcarbonyl)amino]-3-thiophenecarboxylate. One direction is to further investigate its potential as an anti-cancer agent, including its efficacy in combination with other cancer treatments. Another direction is to explore its potential in other disease areas, such as neurodegenerative diseases. Finally, more research is needed to better understand the mechanism of action of this compound and its effects on gene expression.
Synthesis Methods
The synthesis of Methyl 4-(4-ethylphenyl)-5-methyl-2-[(2-pyrazinylcarbonyl)amino]-3-thiophenecarboxylate involves a multi-step process. The first step is the reaction of 4-ethylacetophenone with thioacetic acid, which results in the formation of 4-(4-ethylphenyl)-5-methyl-1,3-thiazol-2(3H)-one. This intermediate is then reacted with pyrazinecarboxylic acid to form the pyrazine derivative. Finally, the pyrazine derivative is reacted with methyl chloroformate to form the final product.
Scientific Research Applications
Methyl 4-(4-ethylphenyl)-5-methyl-2-[(2-pyrazinylcarbonyl)amino]-3-thiophenecarboxylate has been studied for its potential as an anti-cancer agent. Research has shown that this compound can inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been shown to induce apoptosis, or programmed cell death, in cancer cells.
properties
Molecular Formula |
C20H19N3O3S |
---|---|
Molecular Weight |
381.4 g/mol |
IUPAC Name |
methyl 4-(4-ethylphenyl)-5-methyl-2-(pyrazine-2-carbonylamino)thiophene-3-carboxylate |
InChI |
InChI=1S/C20H19N3O3S/c1-4-13-5-7-14(8-6-13)16-12(2)27-19(17(16)20(25)26-3)23-18(24)15-11-21-9-10-22-15/h5-11H,4H2,1-3H3,(H,23,24) |
InChI Key |
WBQAFMGQKMITRE-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)C2=C(SC(=C2C(=O)OC)NC(=O)C3=NC=CN=C3)C |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=C(SC(=C2C(=O)OC)NC(=O)C3=NC=CN=C3)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.